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Tenuifolin Tenuifolin
Brand Name: Vulcanchem
CAS No.: 20183-47-5
VCID: VC0050106
InChI: InChI=1S/C36H56O12/c1-31(2)10-11-35(30(45)46)12-13-36(17-38)18(19(35)14-31)6-7-22-32(3)15-20(39)27(34(5,29(43)44)23(32)8-9-33(22,36)4)48-28-26(42)25(41)24(40)21(16-37)47-28/h6,19-28,37-42H,7-17H2,1-5H3,(H,43,44)(H,45,46)/t19-,20-,21+,22+,23+,24+,25-,26+,27-,28-,32+,33+,34-,35-,36-/m0/s1
SMILES: CC1(CCC2(CCC3(C(=CCC4C3(CCC5C4(CC(C(C5(C)C(=O)O)OC6C(C(C(C(O6)CO)O)O)O)O)C)C)C2C1)CO)C(=O)O)C
Molecular Formula: C₃₆H₅₆O₁₂
Molecular Weight: 680.82

Tenuifolin

CAS No.: 20183-47-5

Reference Standards

VCID: VC0050106

Molecular Formula: C₃₆H₅₆O₁₂

Molecular Weight: 680.82

Tenuifolin - 20183-47-5

CAS No. 20183-47-5
Product Name Tenuifolin
Molecular Formula C₃₆H₅₆O₁₂
Molecular Weight 680.82
IUPAC Name (2S,3R,4S,4aR,6aR,6bR,8aS,12aS,14aR,14bR)-2-hydroxy-6b-(hydroxymethyl)-4,6a,11,11,14b-pentamethyl-3-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicene-4,8a-dicarboxylic acid
Standard InChI InChI=1S/C36H56O12/c1-31(2)10-11-35(30(45)46)12-13-36(17-38)18(19(35)14-31)6-7-22-32(3)15-20(39)27(34(5,29(43)44)23(32)8-9-33(22,36)4)48-28-26(42)25(41)24(40)21(16-37)47-28/h6,19-28,37-42H,7-17H2,1-5H3,(H,43,44)(H,45,46)/t19-,20-,21+,22+,23+,24+,25-,26+,27-,28-,32+,33+,34-,35-,36-/m0/s1
SMILES CC1(CCC2(CCC3(C(=CCC4C3(CCC5C4(CC(C(C5(C)C(=O)O)OC6C(C(C(C(O6)CO)O)O)O)O)C)C)C2C1)CO)C(=O)O)C
Appearance Powder
Synonyms Tenuifoline; 3β-(β-D-glucopyranosyloxy)-2β,27-dihydroxy-olean-12-ene-23,28-dioic Acid;_x000B_β-D-2β,3β,27-Trihydroxyolean-12-ene-23,28-dioic acid-3-glucopyranoside;_x000B_Presenegenin-3-O-glucoside;
PubChem Compound 21588226
Last Modified Nov 11 2021
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